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Compound of Interest

Compound Name: HIV-1 inhibitor-35

Cat. No.: B15566761

Introduction

HIV-1 Inhibitor-35, also identified as compound 74, is a potent antagonist in HIV-1 research,
demonstrating significant inhibitory effects.[1][2] Proper preparation of stock solutions is a
critical first step for ensuring accuracy and reproducibility in experimental assays, such as
those evaluating antiviral efficacy or mechanisms of action. This document provides a detailed
protocol for the preparation, storage, and handling of a stock solution of HIV-1 Inhibitor-35.

Physicochemical and Bioactivity Data

A summary of the essential quantitative data for HIV-1 Inhibitor-35 is presented in the table
below for quick reference. This information is crucial for accurate calculations and solution
preparation.
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Parameter Value Reference

HIV-1 inhibitor-35, compound
Synonyms 74, CHEMBLA4777866, HY- [1]
147552, CS-0513840

CAS Number 2416971-32-7 [1]
Molecular Formula C13H12CIsNsOS [1]
Molecular Weight 392.69 g/mol [1]
Purity >98% (HPLC) [1]
Appearance Solid powder [1]
Solubility 10 mM in DMSO [1]
ECso (LTR, HEK293 cells) 80 nM [1][2]
ECso (CMV, HEK293 cells) 70 nM [1112]
CCso (HepG2 cells) 40 nM [1]12]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of HIV-1 Inhibitor-35 in
Dimethyl Sulfoxide (DMSO).

1. Materials and Equipment

e HIV-1 Inhibitor-35 (solid powder)

e Dimethyl Sulfoxide (DMSO), anhydrous, =99.7% purity
¢ Microcentrifuge tubes (sterile, polypropylene)

o Pipettors and sterile pipette tips (calibrated)

e Analytical balance (readable to at least 0.1 mg)
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e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

2. Safety Precautions
o Handle HIV-1 Inhibitor-35 in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE at all times to avoid skin and eye contact.

e Consult the Safety Data Sheet (SDS) for the compound and for DMSO before beginning
work.

3. Step-by-Step Procedure
3.1. Calculation of Mass

To prepare a 10 mM stock solution, the required mass of HIV-1 Inhibitor-35 must be calculated
based on the desired final volume. The molecular weight is 392.69 g/mol .[1]

e Formula: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

e Example for 1 mL (0.001 L) of 10 mM (0.01 M) stock: Mass (mg) = 0.01 mol/L * 0.001 L *
392.69 g/mol * 1000 mg/g = 3.9269 mg

3.2. Weighing the Compound
» Place a sterile microcentrifuge tube on the analytical balance and tare the weight.

o Carefully weigh out the calculated mass (e.g., 3.93 mg) of HIV-1 Inhibitor-35 powder directly
into the tube.

3.3. Dissolution

e Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the
weighed compound. For the example above, add 1.0 mL of DMSO.
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o Cap the tube securely.

» Vortex the solution for 1-2 minutes or until the solid powder is completely dissolved. Visually
inspect the solution to ensure there are no visible particulates.

3.4. Aliquoting and Storage

» To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date.

» Store the aliquots at -20°C for long-term storage.[1]

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the HIV-1 Inhibitor-35
stock solution.
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Stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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